6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one

• Molecular Formula: C17H13ClFN3OS
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C17H13ClFN3OS/c18-12-7-4-8-13(19)11(12)9-24-17-21-15(20)14(16(23)22-17)10-5-2-1-3-6-10/h1-8H,9H2,(H3,20,21,22,23)
• InChI Key: IDIZWCVOJZMLTM-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(NC(=NC2=O)SCC3=C(C=CC=C3Cl)F)N

Description

6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one is a chemical compound that has been studied extensively due to its potential applications in the field of pharmaceutical research. This compound has been found to exhibit a range of biochemical and physiological effects, making it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antibacterial, antifungal, and antiviral properties, and has also been found to have potential as an anticancer agent. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one in lab experiments is its ability to exhibit a range of biological activities. This makes it an attractive candidate for further investigation in the field of pharmaceutical research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one. One area of interest is its potential use as an anticancer agent. Further investigation is needed to determine the mechanism of action of this compound and its potential efficacy in treating various types of cancer. Additionally, research is needed to determine the potential side effects and toxicity of this compound, as well as its potential for use in combination with other anticancer agents.

Synthesis Methods

The synthesis of 6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one involves the reaction of 2-chloro-6-fluorobenzyl chloride with 5-phenyl-2-thioxo-1,2-dihydropyrimidine-4,6(1H,5H)-dione in the presence of sodium hydride. The resulting intermediate is then treated with ammonia to yield the final product.

Scientific Research Applications

6-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-pyrimidin-4-one has been studied extensively for its potential applications in the field of pharmaceutical research. It has been found to exhibit a range of biological activities, including antibacterial, antifungal, and antiviral properties. Additionally, this compound has been shown to have potential as an anticancer agent.